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Compound of Interest

Compound Name: Benzoyl isothiocyanate

Cat. No.: B118865 Get Quote

This in-depth guide serves as a critical resource for researchers, scientists, and drug

development professionals, providing comprehensive safety protocols and hazard information

for the handling and use of benzoyl isothiocyanate. The following sections detail the

toxicological properties, handling procedures, and emergency responses necessary for the

safe utilization of this compound in a laboratory setting.

Hazard Identification and Classification
Benzoyl isothiocyanate is classified as a hazardous substance requiring careful handling to

mitigate risks. The Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals provides a clear framework for understanding its primary hazards.

Table 1: GHS Hazard Classification for Benzoyl Isothiocyanate
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[1]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[1]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction[1]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[1]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1]

Supplemental Hazard -
EUH032: Contact with acids

liberates very toxic gas

This table summarizes the primary hazard classifications for benzoyl isothiocyanate based on

available safety data sheets. It is crucial to consult the specific SDS for the product in use for

the most accurate and complete information.

Physical and Chemical Properties
Understanding the physical and chemical properties of benzoyl isothiocyanate is fundamental

to its safe handling and storage.

Table 2: Physical and Chemical Properties of Benzoyl Isothiocyanate

Property Value

Molecular Formula C₈H₅NOS[1]

Appearance Liquid

Boiling Point 128-131 °C at 15 mmHg

Density 1.214 g/mL at 25 °C

Flash Point 113 °C (235.4 °F) - closed cup

Refractive Index n20/D 1.6354
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Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is mandatory to minimize exposure and

ensure a safe laboratory environment.

Handling
Ventilation: Always handle benzoyl isothiocyanate in a well-ventilated area, preferably

within a chemical fume hood to avoid inhalation of vapors.[2]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is required. This

includes:

Eye Protection: Wear chemical safety goggles and a face shield.[2]

Hand Protection: Wear appropriate chemical-resistant gloves. Inspect gloves prior to use

and dispose of them properly after handling.[2]

Body Protection: Wear a lab coat and other protective clothing to prevent skin contact.[2]

Hygiene Practices: Wash hands thoroughly after handling. Do not eat, drink, or smoke in

areas where the chemical is used.[2] Contaminated work clothing should not be allowed out

of the workplace and should be washed before reuse.[2]

Storage
Container: Keep the container tightly closed in a dry and well-ventilated place.[2]

Temperature: For maintaining product quality, refrigeration is recommended.[2] Store locked

up.[2]

Incompatible Materials: Avoid contact with strong oxidizing agents and acids.[2] Contact with

acids liberates very toxic gas.[2] The substance is also moisture-sensitive.[2]

Emergency Procedures
A clear and well-rehearsed emergency plan is critical when working with hazardous materials

like benzoyl isothiocyanate.
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First-Aid Measures
General Advice: If exposure occurs, immediately seek medical attention and show the safety

data sheet to the attending physician.[2]

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth. Do NOT induce

vomiting.[2]

If on Skin: Wash off immediately with plenty of soap and water. If skin irritation or a rash

occurs, get medical advice/attention.[2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[2]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If not

breathing, give artificial respiration. Do not use the mouth-to-mouth method if the victim

ingested or inhaled the substance.[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[2]

Hazardous Combustion Products: Thermal decomposition can lead to the release of irritating

gases and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide

(CO2), and sulfur oxides.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment. Evacuate personnel to safe areas and keep people away from and upwind of the

spill.[2]

Environmental Precautions: Prevent the substance from entering drains as it should not be

released into the environment.[2]
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Containment and Cleanup: Soak up the spill with inert absorbent material and place it in a

suitable, closed container for disposal.[2]

Logical Workflow for Safe Handling
The following diagram illustrates the logical progression of safety considerations when working

with benzoyl isothiocyanate.
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Benzoyl Isothiocyanate Safety Workflow
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Caption: Logical workflow for handling benzoyl isothiocyanate safely.
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Toxicological Information
Benzoyl isothiocyanate is toxic if swallowed and may cause an allergic skin reaction.[1][2] It

is also known to cause serious eye damage.[1][2]

Note on Experimental Protocols: The toxicological data presented in safety data sheets are

summaries of extensive testing. The detailed experimental protocols for these studies are not

typically included in standard safety documentation and would require consultation of

specialized toxicological literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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